Sodium sulfide
Sodium sulfide
Sodium sulfide, hydrated, with not less than 30% water appears as yellow-pink or white deliquescent crystals, flakes or lumps. Contains at least 30% water. Alkaline. Burns skin, eyes and mucous membranes. Mildly corrosive to most metals. May be toxic by skin absorption. Releases toxic hydrogen sulfide gas when mixed with an acid.
Brand Name:
Vulcanchem
CAS No.:
1313-82-2
VCID:
VC20815146
InChI:
InChI=1S/2Na.H2S/h;;1H2/q2*+1;/p-1
SMILES:
[Na+].[Na+].[SH-]
Molecular Formula:
HNa2S+
Molecular Weight:
79.06 g/mol
Sodium sulfide
CAS No.: 1313-82-2
Cat. No.: VC20815146
Molecular Formula: HNa2S+
Molecular Weight: 79.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium sulfide, hydrated, with not less than 30% water appears as yellow-pink or white deliquescent crystals, flakes or lumps. Contains at least 30% water. Alkaline. Burns skin, eyes and mucous membranes. Mildly corrosive to most metals. May be toxic by skin absorption. Releases toxic hydrogen sulfide gas when mixed with an acid. |
|---|---|
| CAS No. | 1313-82-2 |
| Molecular Formula | HNa2S+ |
| Molecular Weight | 79.06 g/mol |
| IUPAC Name | disodium;sulfanide |
| Standard InChI | InChI=1S/2Na.H2S/h;;1H2/q2*+1;/p-1 |
| Standard InChI Key | VDQVEACBQKUUSU-UHFFFAOYSA-M |
| SMILES | [Na+].[Na+].[SH-] |
| Canonical SMILES | [Na+].[Na+].[SH-] |
| Boiling Point | Very high (USCG, 1999) |
| Colorform | CLEAR CRYSTALS; YELLOW OR BRICK-RED LUMPS OR FLAKES CUBIC CRYSTALS OR GRANULES AMORPHOUS, YELLOW-PINK OR WHITE CRYSTALS Yellow or brick-red lumps or flakes or deliquescent crystals. White to pink, crystalline solid. |
| Melting Point | 1180 °C (IN VACUO) |
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